2-(2,4-dichlorophenoxy)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C15H16Cl2N4O2/c1-10-2-5-14(21-20-10)18-6-7-19-15(22)9-23-13-4-3-11(16)8-12(13)17/h2-5,8H,6-7,9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: UOHKJGLWOXMERS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H16Cl2N4O2
• Molecular Weight: 355.2 g/mol

Description

“2-(2,4-dichlorophenoxy)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide” is a chemical compound with the molecular formula C15H16Cl2N4O2. It is offered by Benchchem for scientific research.

Molecular Structure Analysis

The molecular structure of this compound consists of a 2,4-dichlorophenoxy group, a 6-methylpyridazin-3-yl group, and an aminoethylacetamide group. The exact structure would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 355.2191. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

• The synthesis of potential anticancer agents, including pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, involves the reaction of related chemical structures. These compounds have been evaluated for their effects on the proliferation and mitotic index of cultured L1210 cells and the survival of mice bearing P388 leukemia, demonstrating their potential utility in anticancer research (Temple et al., 1983).
• A study on the synthesis, structure, and molecular docking analysis of an anticancer drug of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide highlights the importance of structural analysis in understanding the bioactivity of compounds similar to 2-(2,4-dichlorophenoxy)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide. The compound exhibits potential as an anticancer agent through in silico modeling targeting the VEGFr receptor (Sharma et al., 2018).

Antimicrobial Activity

• Research on new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material indicates the compound's relevance in developing antimicrobial agents. These compounds have shown good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Potential as Pesticides

• A study on new powder diffraction data of some derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide, which are potential pesticides, showcases the importance of crystallography in understanding the physical properties of compounds similar to 2-(2,4-dichlorophenoxy)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide. These organic compounds have been characterized by X-ray powder diffraction, providing insights into their potential use as pesticides (Olszewska et al., 2009).